Cas no 96681-84-4 (3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine)

3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine is a pyrazine derivative characterized by its hydroxyl-functionalized structure, which enhances solubility and reactivity in various chemical applications. The presence of two hydroxyethyl groups at the 2- and 5-positions, along with a methyl substituent at the 3-position, contributes to its versatility as an intermediate in organic synthesis. This compound is particularly valued for its potential in pharmaceutical and agrochemical research, where its functional groups enable further derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for formulations requiring controlled solubility. The structural features also suggest utility in coordination chemistry or as a ligand precursor.
3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine structure
96681-84-4 structure
Product Name:3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine
CAS No:96681-84-4
MF:C9H14N2O2
MW:182.219662189484
CID:800511
PubChem ID:13368154
Update Time:2025-05-25

3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,5-Pyrazinediethanol,3-methyl-
    • 2-(2-OXOIMIDAZOLIDIN-1-YL) ETHYL 2-METHYLPROP-2-ENOATE
    • 2,5-Pyrazinediethanol,3-methyl-(9CI)
    • 2-[5-(2-hydroxyethyl)-6-methylpyrazin-2-yl]ethanol
    • 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine
    • 2,5-Pyrazinediethanol,3-methyl
    • 2,2'-(3-Methylpyrazine-2,5-diyl)di(ethan-1-ol)
    • DTXSID90538504
    • FT-0699786
    • 96681-84-4
    • 2-[5-(2-hydroxyethyl)-6-methylpyrazin-2-yl]ethan-1-ol
    • AKOS027419899
    • FT-0699785
    • 2,2'-(3-METHYLPYRAZINE-2,5-DIYL)DIETHANOL
    • Inchi: 1S/C9H14N2O2/c1-7-9(3-5-13)10-6-8(11-7)2-4-12/h6,12-13H,2-5H2,1H3
    • InChI Key: YYASYPOIIGDZPS-UHFFFAOYSA-N
    • SMILES: OCCC1C(C)=NC(=CN=1)CCO

Computed Properties

  • Exact Mass: 182.10600
  • Monoisotopic Mass: 182.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 66.24000
  • LogP: -0.14540

3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine Pricemore >>

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3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine Production Method

Additional information on 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine

Comprehensive Overview of 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine (CAS No. 96681-84-4)

3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine (CAS No. 96681-84-4) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in industries such as pharmaceuticals, cosmetics, and flavor enhancement. This compound belongs to the pyrazine derivatives family, characterized by a nitrogen-containing heterocyclic ring, which contributes to its distinct chemical reactivity and functional utility. With the growing demand for bioactive compounds and sustainable ingredients, this molecule has garnered significant attention due to its potential in green chemistry and biodegradable formulations.

The molecular structure of 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine features two hydroxyethyl groups attached to a pyrazine core, enhancing its solubility in polar solvents and compatibility with aqueous systems. This attribute makes it particularly valuable in cosmetic formulations, where it acts as a humectant or moisturizing agent. Recent trends in clean beauty and skincare science have driven research into its efficacy as a non-irritating and eco-friendly alternative to traditional synthetic additives. Additionally, its mild aroma profile aligns with the rising consumer preference for fragrance-free products.

In the pharmaceutical sector, 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine is explored for its potential as a drug intermediate or excipient. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has sparked interest in controlled-release drug delivery systems. Researchers are also investigating its role in antioxidant and anti-glycation applications, addressing key concerns in anti-aging and metabolic health—topics frequently searched in healthtech and nutraceutical forums.

From a synthetic chemistry perspective, the compound’s CAS No. 96681-84-4 serves as a critical identifier for regulatory compliance and supply chain transparency. Manufacturers emphasize high-purity grades to meet stringent standards in GMP-certified production. Environmental considerations further highlight its relevance, as industries seek low-toxicity and biodegradable alternatives to reduce ecological footprints—a priority echoed in ESG (Environmental, Social, and Governance) frameworks.

In flavor and fragrance applications, 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine contributes to umami enhancement and flavor modulation, aligning with the booming plant-based food market. Its subtle yet complex profile supports the development of natural flavorings, catering to the demand for clean-label products. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure its consistency and safety in consumable goods.

Ongoing research continues to uncover novel applications for this compound, particularly in material science and nanotechnology. Its bifunctional hydroxyl groups enable crosslinking in polymer chemistry, offering pathways for biodegradable plastics and smart materials. As global industries pivot toward circular economy models, 3-Methyl-2,5-bis-(2-hydroxyethyl)pyrazine stands out as a promising candidate for sustainable innovation.

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